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Compound of Interest

Compound Name: VU0463271 quarterhydrate

Cat. No.: B15587180 Get Quote

This document provides crucial safety protocols, operational guidelines, and disposal

procedures for the handling of VU0463271 quarterhydrate, a potent and selective KCC2

inhibitor. The information is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and proper management of this chemical

compound.

Quantitative Data Summary
For quick reference, the key quantitative data for VU0463271 are summarized in the table

below.
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Property Value Source

Molecular Weight 382.5 g/mol Tocris Bioscience[1]

Formula C₁₉H₁₈N₄OS₂ Tocris Bioscience[1]

Appearance Off-white to yellow solid MedchemExpress

Purity ≥98% (HPLC) Tocris Bioscience[1]

CAS Number 1391737-01-1 Tocris Bioscience[1]

IC₅₀ for KCC2 61 nM
MedchemExpress[2], R&D

Systems[3]

Solubility in DMSO Up to 50 mM R&D Systems[3]

Storage Temperature

Powder: -20°C for long-term

(years), +4°C for short-term.

Stock Solution: -80°C (up to 2

years) or -20°C (up to 1 year).

MedchemExpress[2], MedKoo

Biosciences[4], R&D

Systems[3]

Personal Protective Equipment (PPE)
Given that VU0463271 is a potent compound, strict adherence to PPE guidelines is mandatory

to prevent exposure. The required level of protection depends on the nature of the task being

performed.

For Handling Powder:

Respiratory Protection: A full-face powered air-purifying respirator (PAPR) or a supplied-air

respirator is essential to prevent inhalation of fine particles.

Body Protection: A disposable, solid-front lab coat with tight-fitting cuffs should be worn.

Hand Protection: Double-gloving with chemical-resistant gloves (e.g., nitrile) is required.

Eye Protection: If not using a full-face respirator, chemical splash goggles are mandatory.

Additional Protection: Disposable sleeves should be used to protect the arms.
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For Handling Solutions:

Ventilation: All work must be conducted in a certified chemical fume hood or another suitable

ventilated enclosure.

Body Protection: A standard lab coat is required.

Hand Protection: A single pair of chemical-resistant gloves is necessary.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Operational Plan: Step-by-Step Guidance for Safe
Handling
A systematic approach is crucial for minimizing risks when working with VU0463271
quarterhydrate.

Preparation of the Work Area:

Ensure the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface before starting.

Have a spill kit readily accessible.

Donning PPE:

Put on PPE in the correct order, ensuring a proper fit, especially for respiratory protection.

Weighing and Solution Preparation:

When handling the powder form, conduct all weighing and initial dilutions within a

containment device such as a glove box or a ventilated balance enclosure.

For preparing stock solutions, slowly add the solvent to the powder to avoid aerosolization.

A common solvent is DMSO.[1][3]

Experimental Procedures:
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Perform all subsequent dilutions and experimental steps within a chemical fume hood.

Use dedicated and clearly labeled equipment.

Decontamination:

After completing the work, decontaminate all equipment and work surfaces with an

appropriate cleaning agent.

Doffing PPE:

Remove PPE carefully in the designated area to prevent self-contamination.

Disposal Plan
Proper disposal of VU0463271 quarterhydrate and associated waste is critical to prevent

environmental contamination and accidental exposure.

Unused/Expired Compound: Do not dispose of the solid compound or its solutions down the

drain or in the regular trash. It must be collected in a clearly labeled, sealed, and compatible

container designated as hazardous waste. Arrange for disposal through a certified

hazardous waste vendor.

Contaminated Labware: All disposable items that have come into contact with the compound

(e.g., pipette tips, vials, flasks) should be collected in a puncture-resistant and sealed

container labeled as "Hazardous Waste" with the chemical name.

Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be placed in a

sealed bag and disposed of as hazardous waste.

Aqueous Waste: Collect all aqueous waste containing VU0463271 in a sealed and clearly

labeled container. Do not mix with other waste streams unless their compatibility has been

confirmed.

Signaling Pathway Diagram
VU0463271 is a potent and selective inhibitor of the K⁺-Cl⁻ cotransporter 2 (KCC2).[1][2]

KCC2 is crucial for establishing the low intracellular chloride concentration necessary for the
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hyperpolarizing action of GABAergic neurotransmission in mature neurons. By inhibiting KCC2,

VU0463271 leads to an increase in intracellular chloride, which can shift the GABAergic

response from inhibitory to excitatory.

Mechanism of VU0463271 Action on KCC2-Mediated Chloride Transport

Neuron

Effect of Inhibition

KCC2 Transporter

Intracellular Cl⁻
(Low)

K⁺-Cl⁻ Efflux
(Maintains Low [Cl⁻]i)

Increased
Intracellular Cl⁻

GABA-A Receptor

Cl⁻ Influx
(Hyperpolarization/Inhibition)

Intracellular K⁺

K⁺-Cl⁻ Efflux
(Maintains Low [Cl⁻]i)

GABA

Binds

VU0463271

Inhibits

Depolarizing GABA Response
(Hyperexcitability)

Leads to

Click to download full resolution via product page

Caption: Inhibition of KCC2 by VU0463271 disrupts chloride homeostasis in neurons.

Experimental Protocols
The following are summaries of experimental methodologies from key research publications

that have utilized VU0463271.

In Vitro Electrophysiology in Hippocampal Slices
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From Sivakumaran et al. (2015), J. Neurosci.[5][6]

Slice Preparation:

Male C57BL/6J mice (postnatal day 21-28) are anesthetized and decapitated.

The brain is rapidly removed and placed in ice-cold, oxygenated (95% O₂/5% CO₂)

artificial cerebrospinal fluid (aCSF).

Transverse hippocampal slices (300-400 µm) are prepared using a vibratome.

Slices are allowed to recover for at least 1 hour in a submerged chamber with

continuously oxygenated aCSF at room temperature.

Electrophysiological Recordings:

Slices are transferred to a recording chamber and perfused with oxygenated aCSF at 32-

34°C.

For inducing epileptiform activity, a low-Mg²⁺ aCSF is used.

Extracellular field potential recordings are made from the CA1 or CA3 pyramidal cell layer

using glass microelectrodes filled with aCSF.

Whole-cell patch-clamp recordings from pyramidal neurons are performed to measure the

reversal potential of GABA-A receptor-mediated currents (E_GABA).

Drug Application:

VU0463271 is dissolved in DMSO to create a stock solution (e.g., 10 mM).

The stock solution is then diluted in aCSF to the final desired concentration (e.g., 10 µM)

and applied to the slices via the perfusion system.

The effects of VU0463271 on neuronal activity and E_GABA are recorded. For instance, a

5-minute perfusion of 10 µM VU0463271 has been shown to shift E_GABA values to more

depolarized potentials.[5]
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In Vivo Microinfusion and EEG Recording
From Sivakumaran et al. (2015), J. Neurosci.[5][6]

Animal Surgery:

Adult male C57BL/6J mice are anesthetized with isoflurane.

The animal is placed in a stereotaxic frame.

A guide cannula is implanted over the dorsal hippocampus.

EEG electrodes are implanted over the cortex.

The implants are secured with dental cement, and the animal is allowed to recover for at

least 3 days.

Microinfusion and Recording:

On the day of the experiment, the mouse is briefly anesthetized to connect the EEG

headstage and the infusion line.

VU0463271, dissolved in a vehicle solution, is infused directly into the hippocampus

through the guide cannula using a microinjection pump.

Continuous video-EEG monitoring is performed before, during, and after the infusion to

record any epileptiform discharges.

Thallium Flux Assay for KCC2 Activity
From Delpire et al. (2012), Bioorg. Med. Chem. Lett.

This assay is a common method to assess the function of K⁺ transporters like KCC2, where

thallium (Tl⁺) acts as a congener for K⁺.

Cell Culture:

HEK-293 cells stably expressing KCC2 are cultured in appropriate media.
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Cells are plated in 96-well plates suitable for fluorescence measurements.

Assay Procedure:

Cells are loaded with a Tl⁺-sensitive fluorescent dye.

The baseline fluorescence is measured.

A solution containing Tl⁺ and the test compound (VU0463271) or vehicle is added to the

wells.

The change in fluorescence, which corresponds to Tl⁺ influx through KCC2, is monitored

over time using a fluorescence plate reader.

The inhibitory effect of VU0463271 is determined by comparing the rate of fluorescence

increase in its presence to that of the vehicle control. This method was instrumental in

determining the IC₅₀ of VU0463271.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15587180#personal-protective-equipment-for-
handling-vu0463271-quarterhydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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